Cas no 2352033-79-3 (2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid
• CAS No: 2352033-79-3
• MF: C₁₃H₁₅N₅O₄
• MW: 305.289302110672
• CID: 5629943
• PubChem ID: 19349147
• Update Time: 2025-06-13

2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8783901
• 2-{[(benzyloxy)carbonyl]amino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid
• 2352033-79-3
• EN300-28291280
• 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid

• Inchi： 1S/C13H15N5O4/c19-12(20)10(6-7-11-15-17-18-16-11)14-13(21)22-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,21)(H,19,20)(H,15,16,17,18)
• InChI Key： PLTSVVMARGOTKU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC1N=NNN=1)=O

Computed Properties

• Exact Mass: 305.11240398g/mol
• Monoisotopic Mass: 305.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS: 2352033-79-3)

In recent years, the compound 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS: 2352033-79-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrazole moiety and benzyloxycarbonyl-protected amino acid structure, has shown promising potential in various therapeutic applications, including enzyme inhibition, drug delivery, and as a building block for peptide mimetics. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current applications and future prospects.

The primary focus of recent studies has been on the synthetic pathways and optimization of 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid. Researchers have developed novel methodologies to enhance the yield and purity of this compound, leveraging advanced techniques such as solid-phase synthesis and microwave-assisted reactions. These improvements have facilitated its broader use in high-throughput screening and combinatorial chemistry, enabling the rapid identification of bioactive molecules with therapeutic potential.

One of the most notable applications of this compound lies in its role as a protease inhibitor. Recent in vitro studies have demonstrated its efficacy in selectively inhibiting key enzymes involved in pathological processes, such as matrix metalloproteinases (MMPs) and angiotensin-converting enzyme (ACE). These findings suggest its potential utility in treating conditions like hypertension, cancer metastasis, and inflammatory diseases. Furthermore, the tetrazole ring's metabolic stability and bioisosteric properties make it an attractive scaffold for designing next-generation pharmaceuticals.

In addition to its therapeutic applications, 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid has also been explored as a versatile intermediate in peptide synthesis. Its ability to mimic natural amino acids while conferring enhanced stability and bioavailability has led to its incorporation into peptide-based drugs and diagnostics. Recent advancements in peptide engineering have highlighted its role in improving drug delivery systems, particularly in targeting specific tissues or cellular compartments.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field continues to evolve, 2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid is poised to play a pivotal role in the development of innovative therapies and diagnostic tools.